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Compound of Interest

Compound Name: Cobalt(II) phosphate octahydrate

Cat. No.: B079351 Get Quote

An In-depth Technical Guide on the Core Physical and Chemical Properties of Cobalt(II)
Phosphate Octahydrate (Co₃(PO₄)₂·8H₂O)

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the fundamental physical and

chemical properties of cobalt(II) phosphate octahydrate. The information is curated for

professionals in scientific research and development, with a focus on presenting quantitative

data, experimental context, and logical workflows to support advanced applications in materials

science, catalysis, and beyond.

Physical Properties
Cobalt(II) phosphate octahydrate is a hydrated inorganic compound characterized by its

distinct color and limited solubility in aqueous solutions. Its physical attributes are foundational

to its handling, processing, and application in various fields.

General Characteristics
The compound typically presents as a reddish-purple or violet crystalline powder.[1][2][3][4] Its

vibrant color is a characteristic of cobalt(II) compounds and has led to its use as a pigment,

known as cobalt violet.[2][5][6]
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A summary of the key quantitative physical properties of Co₃(PO₄)₂·8H₂O is presented in Table

1. This data is essential for stoichiometric calculations, material density considerations, and

predicting its behavior in different physical systems.

Table 1: Summary of Physical Properties of Co₃(PO₄)₂·8H₂O

Property Value Citations

Molecular Formula Co₃(PO₄)₂·8H₂O [1][7]

Molar Mass 510.86 g/mol [4][7][8]

Appearance
Reddish-purple / Violet

crystalline powder
[1][2][3][4]

Density 2.769 g/cm³ [2][3][4]

Melting Point ~200°C (Decomposes) [4]

Water Solubility
Slightly soluble / Practically

insoluble
[1][4][9][10]

Acid Solubility Soluble in mineral acids [1][4][9][10]

Crystallography
The crystal structure of cobalt phosphate hydrates is complex and varies with the degree of

hydration. While specific crystallographic data for the octahydrate (8H₂O) is not detailed in the

provided results, studies on related hydrates offer valuable insight. The tetrahydrate form,

Co₃(PO₄)₂·4H₂O, is isotypic with the mineral hopeite and crystallizes in an orthorhombic

system.[11][12] This structure contains two distinct cobalt(II) ion coordination environments:

one with a distorted tetrahedral geometry and another with a distorted octahedral geometry.[11]

[12]

The anhydrous form, Co₃(PO₄)₂, crystallizes in the monoclinic P2₁/c space group.[13][14] In

this structure, the cobalt ions occupy both six-coordinate (octahedral) and five-coordinate sites.

[5] The transition between these hydrated and anhydrous forms involves significant structural

rearrangement, driven by the loss of water molecules.
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Chemical Properties
The chemical behavior of Co₃(PO₄)₂·8H₂O is largely defined by its reactivity with acids, its

thermal stability, and its spectroscopic signature.

Reactivity and Solubility
As noted, cobalt(II) phosphate octahydrate is only slightly soluble in water but readily

dissolves in mineral acids.[1][4][9] This reactivity is due to the protonation of the phosphate

anion by the strong acid, which shifts the solubility equilibrium. The typical reaction with a

strong acid (H⁺) is as follows:

Co₃(PO₄)₂(s) + 6H⁺(aq) → 3Co²⁺(aq) + 2H₃PO₄(aq)

Thermal Stability and Decomposition
Upon heating, cobalt(II) phosphate octahydrate undergoes thermal decomposition. The initial

and most significant event is the loss of its eight water molecules of crystallization to form the

anhydrous Co₃(PO₄)₂.[5] This dehydration process typically begins around 200°C.[4] Further

heating to much higher temperatures will ultimately decompose the phosphate itself. The

stability of metal carbonates and nitrates against thermal decomposition is known to increase

down a group as the polarizing power of the cation decreases; a similar principle applies here,

where the Co²⁺ ion polarizes the phosphate group.[15][16]

Spectroscopic Profile
Spectroscopic analysis provides a fingerprint of the compound's chemical structure and

bonding environments. Raman and X-ray Photoelectron Spectroscopy (XPS) are powerful

techniques for characterizing cobalt phosphate materials. Key spectroscopic data are

summarized in Table 2.

Table 2: Spectroscopic Data for Cobalt Phosphate Compounds
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Technique &
Analyte

Peak Position /
Range

Assignment Citations

Raman Spectroscopy

Co₃(PO₄)₂·8H₂O ~3440 cm⁻¹

O-H stretching and

bending from water

molecules

[17]

~1000 cm⁻¹

Antisymmetric

stretching of

phosphate (PO₄³⁻)

ligands

[18]

575 cm⁻¹ and 660

cm⁻¹

Co-O stretching

vibrations
[17]

XPS

Anhydrous Co₃(PO₄)₂ 785.2 eV
Co 2p₃/₂ (confirms

Co²⁺ oxidation state)
[19]

801.1 eV
Co 2p₁/₂ (confirms

Co²⁺ oxidation state)
[19]

136.9 eV
P 2p (confirms P⁵⁺

oxidation state)
[19]

534.9 eV O 1s [19]

Experimental Protocols
The synthesis and characterization of Co₃(PO₄)₂·8H₂O involve standard laboratory techniques.

The following protocols are generalized methodologies for its preparation and analysis.

Synthesis via Aqueous Precipitation
This method is the most common for producing cobalt(II) phosphate hydrates.[5]

Preparation of Solutions: Prepare two separate aqueous solutions.
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Solution A: A soluble cobalt(II) salt, such as cobalt(II) chloride (CoCl₂) or cobalt(II) nitrate

(Co(NO₃)₂).

Solution B: A soluble phosphate salt, such as sodium phosphate (Na₃PO₄) or disodium

hydrogen phosphate (Na₂HPO₄).

Precipitation: Slowly add Solution B to Solution A with constant stirring. A reddish-purple

precipitate of Co₃(PO₄)₂·8H₂O will form immediately.

Isolation: Age the precipitate in the mother liquor for a designated time to ensure complete

reaction and particle growth.

Washing: Filter the solid product using a Buchner funnel. Wash the precipitate several times

with deionized water to remove any soluble impurities and counter-ions.

Drying: Dry the final product at ambient temperature or in a desiccator. Avoid high-

temperature drying to prevent premature dehydration.

Characterization by Thermal Gravimetric Analysis (TGA)
TGA is used to study the thermal decomposition and determine the water content of the

hydrate.

Sample Preparation: Place a small, accurately weighed amount (typically 5-10 mg) of the

Co₃(PO₄)₂·8H₂O powder into a TGA crucible (e.g., alumina or platinum).

Instrument Setup: Place the crucible onto the TGA's high-precision balance. Purge the

furnace with an inert gas (e.g., nitrogen or argon) at a constant flow rate.

Analysis: Heat the sample from ambient temperature to a final temperature (e.g., 800°C) at a

controlled, linear heating rate (e.g., 10 °C/min).

Data Interpretation: Record the sample's mass as a function of temperature. The resulting

curve will show distinct mass loss steps corresponding to the sequential loss of water

molecules. The stoichiometry of hydration can be confirmed from the percentage of mass

lost.
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Workflows and Pathways
Visualizations of experimental and logical processes are critical for understanding the lifecycle

of a chemical compound from synthesis to analysis.

Synthesis and Characterization Workflow for Co₃(PO₄)₂·8H₂O

Synthesis Characterization

Aqueous Co²⁺
Salt Solution

Precipitation

Aqueous PO₄³⁻
Salt Solution

Filtering &
Washing Drying Co₃(PO₄)₂·8H₂O

Powder

TGA

Raman Spectroscopy

XPS

Thermal Decomposition Pathway of Co₃(PO₄)₂·8H₂O

Co₃(PO₄)₂·8H₂O (s)
(Octahydrate)

Co₃(PO₄)₂ (s)
(Anhydrous)

Dehydration

Heat
(~200°C)

8H₂O (g)
(Water Vapor)

+

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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